Cas no 89863-07-0 (1,9-Dioxa-4,6-diazacycloundecane-5-thione, 4,6-dimethyl-)

• Product Name: 1,9-Dioxa-4,6-diazacycloundecane-5-thione, 4,6-dimethyl-
• CAS No: 89863-07-0
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 586813
• PubChem ID: 551517
• Update Time: 2025-04-19

1,9-Dioxa-4,6-diazacycloundecane-5-thione, 4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,9-Dioxa-4,6-diazacycloundecane-5-thione, 4,6-dimethyl-
• 4,6-dimethyl-1,9-dioxa-4,6-diazacycloundecane-5-thione
• GSAQHDMGOVWHJJ-UHFFFAOYSA-N
• SR-01000391950-1
• 7,9-Dimethyl-1,4-dioxa-7,9-diazacycloundecane-8-thione
• SR-01000391950
• 89863-07-0
• DTXSID50338865
• 4,6-Dimethyl-1,9-dioxa-4,6-diazacycloundecane-5-thione #

• Inchi： 1S/C9H18N2O2S/c1-10-3-5-12-7-8-13-6-4-11(2)9(10)14/h3-8H2,1-2H3
• InChI Key： GSAQHDMGOVWHJJ-UHFFFAOYSA-N
• SMILES： S=C1N(C)CCOCCOCCN1C

Computed Properties

• Exact Mass: 218.10889899g/mol
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57Ų